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Introduction

Oxycarboxin (5,6-dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide-4,4-dioxide) is a

systemic fungicide belonging to the oxathiin chemical class.[1] First introduced in 1969 by

Uniroyal under the brand name Plantvax, it represented a significant advancement in the

control of fungal diseases, particularly rusts.[2] As a third-generation, site-specific fungicide, its

development marked a shift from broad-spectrum, protectant chemicals to more targeted and

systemic solutions in agriculture.[3] Oxycarboxin is the sulfone analogue of Carboxin and

shares a similar mode of action, offering both preventative and curative control against a

specific range of economically important plant pathogens.[4][5]

Historical Context and Development
The development of Oxycarboxin is intrinsically linked to its predecessor, Carboxin. Both were

part of the oxathiin group of heterocyclic compounds discovered to have potent systemic

fungicidal properties in the 1960s.[3][4] Carboxin was first described in 1966 and

commercialized in 1969 as the first systemic seed treatment capable of eradicating deep-

seated infections within the seed embryo, such as loose smut.[3][5]

Oxycarboxin was developed concurrently and introduced commercially in 1969.[2] It is

produced through the oxidation of Carboxin.[2][4] This chemical modification enhances the

compound's stability.[6] The primary driver for its development was the need for a highly

systemic agent effective against rust diseases on a variety of crops and ornamentals.[1][7]

While Carboxin was primarily used as a seed treatment, Oxycarboxin found its niche in foliar
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applications.[5] However, due to its narrow spectrum of activity, primarily targeting

Basidiomycete fungi, its application was more limited compared to broad-spectrum fungicides

that emerged later.[5]

Chemical Synthesis
The synthesis of Oxycarboxin is a multi-step process that begins with the production of its

precursor, Carboxin. The process is completed by the oxidation of the sulfur atom in the

oxathiin ring to a sulfone.

Synthesis Pathway:

Oxathiin Ring Formation: The synthesis of the core Carboxin structure starts with the

reaction of ethyl 2-chloroacetoacetate with 2-mercaptoethanol in the presence of a base.[2]

[8]

Cyclization: The resulting intermediate undergoes cyclization under acidic conditions, which

also removes a water molecule.[2][8]

Amidation: The ethyl ester is then converted to an amide through a reaction with aniline,

yielding Carboxin.[2][8]

Oxidation: Finally, Carboxin is treated with an oxidizing agent, typically hydrogen peroxide in

acetic acid, to oxidize the sulfide to a sulfone, yielding Oxycarboxin.[2][4][8]
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Oxycarboxin Synthesis Workflow
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Experimental Workflow: In Vitro Fungicide Assay

1. Prepare & Sterilize
Fungal Growth Medium (PDA)

2. Cool Medium
(45-50°C)

3. Amend Medium with
Fungicide (Oxycarboxin)
at various concentrations

Prepare Control Medium
(No Fungicide)

4. Pour into
Sterile Petri Plates

5. Inoculate Center
with Fungal Mycelial Disc

6. Incubate
(e.g., 25°C for 5-7 days)

7. Measure Radial
Colony Growth

8. Calculate Percent
Mycelial Growth Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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